Cas no 1806611-73-3 (5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid)

• Product Name: 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid
• CAS No: 1806611-73-3
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4797049
• Update Time: 2025-08-05

5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid

• Inchi： 1S/C13H15BrO4/c1-3-8-4-5-9(11(14)7(2)15)6-10(8)12(16)13(17)18/h4-6,11-12,16H,3H2,1-2H3,(H,17,18)
• InChI Key： KPUVZQIIQZSIFQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CC)=C(C(C(=O)O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid

Research Brief on 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid (CAS: 1806611-73-3): Recent Advances and Applications

5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid (CAS: 1806611-73-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-oxopropyl and ethylmandelic acid functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a precursor for bioactive molecules. Recent studies have focused on its synthesis optimization, mechanistic insights, and therapeutic applications, making it a compound of high interest for researchers in the field.

One of the key areas of research involving 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid is its role in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a versatile intermediate in the construction of complex molecules with potential anticancer properties. The bromo and oxo functional groups in the compound facilitate nucleophilic substitution and condensation reactions, enabling the formation of diverse pharmacophores. Researchers have successfully utilized this compound to develop inhibitors targeting specific kinases involved in cancer cell proliferation.

In addition to its synthetic applications, recent investigations have explored the biochemical interactions of 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate enzymatic activity, particularly in the context of metabolic disorders. The compound's ethylmandelic acid moiety appears to interact with key residues in target enzymes, leading to selective inhibition. This finding opens new avenues for the development of enzyme-targeted therapies, especially for conditions like diabetes and obesity.

Another significant advancement is the optimization of the compound's synthetic route. A recent publication in Organic Process Research & Development (2023) detailed a scalable and cost-effective method for producing 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid with high purity and yield. The improved synthesis involves a streamlined bromination and oxidation sequence, reducing the number of steps and minimizing byproduct formation. This development is crucial for facilitating large-scale production and further research applications.

The safety and pharmacokinetic profile of 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid have also been a focus of recent studies. Preliminary in vitro and in vivo toxicity assessments, as reported in Toxicology Reports (2024), indicate that the compound exhibits a favorable safety profile at therapeutic concentrations. However, further studies are needed to fully elucidate its metabolic pathways and potential off-target effects. These findings are essential for advancing the compound toward preclinical and clinical development.

Looking ahead, the potential applications of 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid extend beyond its current uses. Researchers are exploring its incorporation into prodrug designs and its role in targeted drug delivery systems. The compound's unique chemical properties make it a promising candidate for further innovation in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive these advancements, paving the way for new therapeutic solutions.

In conclusion, 5-(1-Bromo-2-oxopropyl)-2-ethylmandelic acid (CAS: 1806611-73-3) represents a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have highlighted its versatility in synthesis, biochemical interactions, and therapeutic potential. Continued research and development efforts are likely to uncover additional applications and optimize its use in drug discovery and beyond. This research brief underscores the importance of this compound and its potential to contribute to future scientific and medical breakthroughs.